Cas no 2229238-17-7 (5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile)

• Product Name: 5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile
• CAS No: 2229238-17-7
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 5860905
• PubChem ID: 165634799
• Update Time: 2025-05-19

5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile
• EN300-2001242
• 5-[1-(aminooxy)propan-2-yl]thiophene-3-carbonitrile
• 2229238-17-7

• Inchi： 1S/C8H10N2OS/c1-6(4-11-10)8-2-7(3-9)5-12-8/h2,5-6H,4,10H2,1H3
• InChI Key： GJDCQXNEMJOHHI-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(C)CON

Computed Properties

• Exact Mass: 182.05138412g/mol
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.3Ų

Additional information on 5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile

Introduction to 5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile (CAS No. 2229238-17-7)

5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile, identified by the CAS number 2229238-17-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both an aminooxy functional group and a carbonitrile moiety in its molecular structure imparts unique chemical properties, making it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

The thiophene core of this molecule is a five-membered heterocyclic aromatic ring containing sulfur, which is well-documented for its role in numerous pharmacologically active agents. Thiophene derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the aminooxy group at the 1-position and the carbonitrile group at the 3-position further enhances its potential as a building block for more complex molecular architectures. This structural configuration allows for facile modifications, enabling chemists to explore novel analogs with tailored functionalities.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from thiophene scaffolds. The carbonitrile group, in particular, has been extensively studied for its ability to participate in various chemical reactions, such as nucleophilic addition and cycloadditions, which are crucial for constructing complex drug molecules. Additionally, the aminooxy functionality serves as an important intermediate in the formation of amides and ureas, key motifs in many bioactive compounds. The combination of these features makes 5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile a versatile intermediate in synthetic chemistry.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have been exploring thiophene derivatives as scaffolds for developing small-molecule inhibitors targeting various disease-related pathways. For instance, studies have shown that thiophene-based compounds can interact with enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. The specific arrangement of functional groups in 5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile suggests that it could be a valuable precursor for designing molecules with enhanced binding affinity and selectivity.

Moreover, the material science applications of this compound are equally fascinating. Thiophene derivatives are widely used in the synthesis of organic semiconductors, conductive polymers, and light-emitting diodes (LEDs). The electron-withdrawing nature of the carbonitrile group and the conjugation provided by the thiophene ring contribute to its electronic properties, making it suitable for use in optoelectronic devices. Recent advancements in polymer chemistry have demonstrated the incorporation of thiophene-based monomers into high-performance materials used in flexible electronics and solar cells. The structural features of 5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile could potentially be leveraged to develop novel polymers with improved thermal stability and charge transport capabilities.

The synthesis of 5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile represents a significant achievement in organic synthesis due to its complexity and the challenges associated with introducing multiple functional groups into a rigid aromatic framework. Modern synthetic methodologies have enabled chemists to construct such molecules with high precision, often employing palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations. These techniques have revolutionized the way complex organic molecules are assembled, allowing for greater control over regioselectivity and stereochemistry.

In conclusion, 5-1-(aminooxy)propan-2-ylthiophene-3-carbonitrile (CAS No. 2229238-17-7) is a multifaceted compound with substantial potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further exploration in drug discovery and advanced material development. As research continues to uncover new applications for thiophene derivatives, compounds like this one will undoubtedly play a pivotal role in shaping the future of chemical innovation.